Cas no 849062-34-6 (2-Bromo-4,5-difluorophenylboronic acid)

• Product Name: 2-Bromo-4,5-difluorophenylboronic acid
• CAS No: 849062-34-6
• MF: C₆H₄BBrF₂O₂
• MW: 236.806568145752
• MDL: MFCD06411353
• CID: 716703
• PubChem ID: 24882677
• Update Time: 2024-10-26

2-Bromo-4,5-difluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-4,5-difluorophenyl)boronic acid
• 2-Bromo-4,5-difluorophenylboronic acid
• Boronic acid,B-(2-bromo-4,5-difluorophenyl)-
• B-(2-Bromo-4,5-difluorophenyl)boronic acid (ACI)
• Boronic acid, (2-bromo-4,5-difluorophenyl)- (9CI)
• MFCD06411353
• CS-0175121
• AS-40743
• 849062-34-6
• B-(2-Bromo-4,5-difluorophenyl)boronic acid
• AB25250
• SCHEMBL2702710
• AKOS004113991
• (2-Bromo-4,5-difluorophenyl)boronicacid
• (2-Bromo-4,5-difluoro-phenyl)boronic acid
• J-519634
• LUHSZNLWFYNKCZ-UHFFFAOYSA-N
• DTXSID10584487

• MDL： MFCD06411353
• Inchi： 1S/C6H4BBrF2O2/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2,11-12H
• InChI Key： LUHSZNLWFYNKCZ-UHFFFAOYSA-N
• SMILES： FC1C(F)=CC(B(O)O)=C(Br)C=1

Computed Properties

• Exact Mass: 235.94558g/mol
• Monoisotopic Mass: 235.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.824
• Melting Point: 231-236 °C (lit.)
• Boiling Point: 315.759°C at 760 mmHg
• Flash Point: 144.766°C
• Refractive Index: 1.548
• PSA: 40.46000
• LogP: 0.40710

2-Bromo-4,5-difluorophenylboronic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes